Cas no 342429-28-1 (1,7-Phenanthroline-2-carbaldehyde)

• Product Name: 1,7-Phenanthroline-2-carbaldehyde
• CAS No: 342429-28-1
• MF: C₁₃H₈N₂O
• MW: 208.21542263031
• CID: 2191047
• Update Time: 2023-08-07

1,7-Phenanthroline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,7-Phenanthroline-2-carboxaldehyde
• 1,7-Phenanthroline-2-carbaldehyde

• Inchi： 1S/C13H8N2O/c16-8-10-5-3-9-4-6-12-11(13(9)15-10)2-1-7-14-12/h1-8H
• InChI Key： XVNBRPIGVQKJGQ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=CC3=C(C=CC=N3)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 2.3
• Topological Polar Surface Area: 42.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 436.1±25.0 °C at 760 mmHg
• Flash Point: 218.2±29.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,7-Phenanthroline-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)